Cas no 1214330-27-4 (4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl
• CAS No: 1214330-27-4
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4789890
• Update Time: 2025-11-02

4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-3-methoxy-5-(trifluoromethyl)biphenyl
• 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-13-7-10(6-11(8-13)14(16,17)18)9-2-4-12(15)5-3-9/h2-8H,1H3
• InChI Key： BTAZXUKHBUAKJW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=CC(=CC=1)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl (CAS: 1214330-27-4)

The compound 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl (CAS: 1214330-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its trifluoromethyl and fluoro substituents contribute to enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein-protein interactions involved in inflammatory responses.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl. A recent publication in Organic Letters detailed a palladium-catalyzed cross-coupling approach that significantly improved the scalability of the synthesis, reducing the reliance on hazardous reagents. This development is particularly relevant for industrial-scale production.

Biological evaluations of this compound have revealed promising activity against several targets, including kinases and G-protein-coupled receptors (GPCRs). For instance, a 2024 study in ACS Chemical Biology reported its inhibitory effects on a specific kinase implicated in cancer progression, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for oncology therapeutics.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl. Ongoing research is focused on addressing these gaps through in vivo studies and computational modeling. The compound's unique physicochemical properties also warrant further investigation into its formulation and delivery strategies.

In conclusion, 4'-Fluoro-3-methoxy-5-(trifluoromethyl)biphenyl (CAS: 1214330-27-4) represents a promising candidate for further development in drug discovery. Its versatile applications, coupled with recent synthetic and biological breakthroughs, underscore its importance in the field. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.